![molecular formula AuBr₃ B127331 Gold bromide (AuBr3) CAS No. 10294-28-7](/img/structure/B127331.png)
Gold bromide (AuBr3)
Overview
Description
Gold bromide (AuBr3) is a chemical compound that has been used for a variety of scientific research applications. It is a yellow-brown solid that is soluble in water, and is formed when gold is reacted with bromine. Gold bromide has been used in a number of laboratory experiments, and has also been used in the synthesis of other compounds.
Scientific Research Applications
1. Formation of Complexes in Chemical Reactions
- Gold(III) bromide reacts with various compounds to form complex structures. For instance, it reacts with NMe2CH2Ph under different conditions to yield various products (Monaghan & Puddephatt, 1975). Similarly, attempts to rearrange these complexes to the products of auration of the aryl- or vinyl-substituents of the ligands have been explored (Monaghan & Puddephatt, 1975).
2. Studying Gold's Mobility and Transport in Waters and Brines
- The mobility and transport of gold in low-temperature waters and brines are influenced by the speciation of gold, which is sensitive to factors like pH, oxidation, and halide concentrations. UV–Vis spectrophotometry studies have identified and measured the thermodynamic properties of Au(III) aqueous complexes with bromide (Usher, Mcphail & Brugger, 2009).
3. Influence in the Formation of Gold Nanoparticles
- The presence of bromide ions plays a significant role in the seed-mediated growth process of Au nanorods, influencing the shape and dimensions of the resulting nanoparticles. This discovery has implications for the synthesis of gold nanoparticles in various applications (Garg, Scholl, Mohanty & Jin, 2010).
4. Analysis of Gold Bromide Complexes in Solutions
- Studies involving Raman spectroscopy have been conducted on gold bromide complexes in acidic solutions, revealing transformations between different gold bromide complexes at varying temperatures and pH levels (Pan & Wood, 1993).
5. Role in Nanotechnology and Catalysis
- Research on the assembly, supramolecular chemistry, quantum-size-related properties, and applications of gold nanoparticles (AuNPs) has been extensive, with AuNPs being key materials in nanotechnology and catalysis. Gold bromide's role in forming these nanoparticles is crucial for such developments (Daniel & Astruc, 2004).
Mechanism of Action
Target of Action
Gold tribromide, also known as gold bromide (AuBr3), primarily targets the formation of gold nanoparticles and various organogold compounds . It is also used as a catalyst in certain chemical reactions . In the field of organic synthesis, gold tribromide has been found to catalyze the nucleophilic substitution reaction of propargylic alcohols .
Mode of Action
Gold tribromide interacts with its targets through its unique chemical structure. It exists as a dimer with the molecular formula Au2Br6, where two gold atoms are bridged by two bromine atoms . This structure allows gold tribromide to act as a catalyst in various chemical reactions. For instance, in the nucleophilic substitution reaction of propargylic alcohols, the gold complex serves as an alcohol-activating agent to facilitate the substitution .
Biochemical Pathways
It is known that gold tribromide can be used as a precursor to synthesize gold nanoparticles . These nanoparticles have numerous applications in biochemical pathways, particularly in the field of nanomedicine.
Pharmacokinetics
It is known that the pharmacokinetics of gold nanoparticles, which can be synthesized using gold tribromide, depend on particle size, shape, surface charge, surface modification, and route of exposure .
Result of Action
The primary result of gold tribromide’s action is the formation of gold nanoparticles and various organogold compounds . These products have numerous applications in fields such as nanomedicine, catalysis, and organic synthesis.
Action Environment
The action of gold tribromide is influenced by environmental factors such as temperature and the presence of other chemical agents. For instance, the most common synthesis method of gold tribromide involves heating gold and excess liquid bromine at 140 °C . Additionally, the halide-exchange reaction of gold (III) chloride with hydrobromic acid can also be used to synthesize gold tribromide .
Safety and Hazards
Future Directions
Gold (III) Bromide (AuBr3) is a highly valued chemical compound in various industries due to its unique properties and applications . Its application extends to industries such as pharmaceuticals, electronics, and fine chemicals . Market research indicates a promising growth trajectory for the Gold (III) Bromide market, driven by an increasing demand for innovative catalytic solutions and the constant drive for technological advancements across industries .
Biochemical Analysis
Biochemical Properties
It is known that Gold Tribromide exhibits square planar coordination geometry . This suggests that it could potentially interact with enzymes, proteins, and other biomolecules in a biochemical context. Specific interactions with biomolecules have not been reported in the literature.
Molecular Mechanism
It is known that Gold Tribromide contains one long and two short gold-bromine bonds . This unique structure could potentially influence its interactions at the molecular level. Specific binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression have not been reported.
properties
IUPAC Name |
tribromogold | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Au.3BrH/h;3*1H/q+3;;;/p-3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVWPJGBVJCTEBJ-UHFFFAOYSA-K | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
Br[Au](Br)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
AuBr3 | |
Record name | gold tribromide | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Gold_tribromide | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9065025 | |
Record name | Gold bromide (AuBr3) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9065025 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
436.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
10294-28-7 | |
Record name | Gold tribromide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=10294-28-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Gold tribromide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010294287 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Gold bromide (AuBr3) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Gold bromide (AuBr3) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9065025 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Gold tribromide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.030.582 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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